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Compound of Interest

Compound Name: Megestrol Acetate

Cat. No.: B1683872

Introduction

Megestrol acetate is a synthetic progestin and a derivative of the naturally occurring steroid
hormone, progesterone.[1] It is widely used in research and clinical settings, particularly in the
study of hormone-dependent cancers and for the treatment of anorexia and cachexia.[2] Due to
its hydrophobic nature, megestrol acetate is practically insoluble in water (approximately 2
pg/mL at 37°C) but exhibits excellent solubility in organic solvents like dimethyl sulfoxide
(DMSO0).[1] This application note provides a detailed protocol for the preparation, handling, and
storage of megestrol acetate stock solutions in DMSO for laboratory use.

Physicochemical and Solubility Data

Accurate preparation of stock solutions requires precise knowledge of the compound's
properties and solubility. Megestrol acetate is a white crystalline solid.[1] Key quantitative data
are summarized below for easy reference.

Table 1: Physicochemical Properties of Megestrol Acetate
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Property Value Source
CAS Number 595-33-5 [3]
Molecular Formula C24H3204 [1]
Molecular Weight 384.51 g/mol [1114]
Appearance Crystalline solid [4]

Table 2: Solubility and Storage of Megestrol Acetate

Solvent Solubility Notes Source

Gentle warming may
DMSO = 3.84 mg/mL ) [5]
be required.

50 mM [1]

68 mg/mL (198.55

M) [2]

Use fresh DMSO as
76 mg/mL (197.65

moisture can reduce [3]
mM) -
solubility.
Ethanol ~20 mM [1]
21 mg/mL [3]
Water Insoluble ~2 pg/mL at 37°C [1]

Table 3: Recommended Storage Conditions for Stock Solutions
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Storage

Duration Notes Source
Temperature
Aliquot to avoid
-20°C 1 month repeated freeze-thaw [31[6]

cycles.

Recommended for
-80°C 1 year / 6 months [31[6]
long-term storage.

Experimental Protocol

This protocol details the steps for preparing a 50 mM stock solution of megestrol acetate in
DMSO. Calculations can be adjusted based on the desired final concentration.

Materials

o Megestrol Acetate powder (purity >298%)[4]

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

» Sterile, conical-bottom polypropylene or glass vials for storage

Equipment

Analytical balance

Spatula

Vortex mixer

Pipettors and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, lab coat, gloves

Safety Precautions

» Megestrol acetate should be handled with care as it is a hormonally active agent.
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o Perform all weighing and solution preparation steps in a well-ventilated area or a chemical
fume hood.

o Wear appropriate PPE at all times.
e Consult the Safety Data Sheet (SDS) for megestrol acetate before handling.[7]
Procedure: Preparation of 1 mL of 50 mM Stock Solution

o Calculate the Required Mass:

[e]

Molecular Weight (MW) of Megestrol Acetate = 384.51 g/mol

Desired Concentration = 50 mM = 0.050 mol/L

o

Desired Volume =1 mL=0.001L

[¢]

[¢]

Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )

[e]

Mass (mg) = 0.050 mol/L * 0.001 L * 384.51 g/mol * 1000 mg/g = 19.23 mg
» Weighing:
o Tare a clean, sterile microcentrifuge tube or vial on the analytical balance.
o Carefully weigh out 19.23 mg of megestrol acetate powder into the tube.
 Dissolution:

o Add 1 mL of anhydrous DMSO to the tube containing the megestrol acetate powder. It is
crucial to use fresh, high-quality DMSO, as absorbed moisture can decrease solubility.[3]

o Cap the tube securely and vortex the solution vigorously for 1-2 minutes.

o Visually inspect the solution to ensure all solid has dissolved. If particulates remain,
sonication or gentle warming (e.g., in a 37°C water bath) can be used to facilitate
dissolution.[3][5]

e Storage:
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o Once the megestrol acetate is fully dissolved, the stock solution is ready.

o For storage, it is highly recommended to aliquot the stock solution into smaller, single-use
volumes in sterile vials.[6] This practice minimizes the number of freeze-thaw cycles,
which can degrade the compound over time.[6]

o Label each aliquot clearly with the compound name, concentration, date, and your initials.

o Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term
storage (6 months to 1 year).[3][6]

Visualized Workflow

The following diagram illustrates the key steps in the preparation of the megestrol acetate
stock solution.
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing megestrol acetate stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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